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Compound of Interest

Compound Name: Mordant Orange 6

Cat. No.: B606671 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Mordant Orange 6, identified by CAS number 3564-27-0 and C.I. 26520, is a double azo class

dye.[1] Its primary application is in the textile industry for dyeing materials such as wool, silk,

nylon, and leather.[1][2] While not a substance typically used in direct drug development

research, its presence in various materials and potential as a staining agent necessitates a

thorough understanding of its safety and handling protocols for laboratory personnel. This

guide provides an in-depth overview of the material's properties, safety considerations, and

handling procedures to ensure its safe management in a research environment.

Material Properties and Identification
A clear identification of Mordant Orange 6 is critical for safety and handling. Below is a

summary of its key properties.
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Property Value Reference

Chemical Name

disodium;4-[[4-[(3-carboxy-4-

oxidophenyl)diazenyl]phenyl]di

azenyl]benzenesulfonate

N/A

CAS Number 3564-27-0 [1][3]

C.I. Number 26520 [1]

Molecular Formula C₁₉H₁₂N₄Na₂O₆S [1]

Molecular Weight 470.37 g/mol [1]

Appearance Reddish-orange powder [2]

Solubility

Soluble in water (80 g/L at

80°C), slightly soluble in

ethanol and acetone.

[1][2]

Safety and Toxicology
While specific quantitative toxicological data such as an LD50 for Mordant Orange 6 is not

readily available in the reviewed literature, the substance should be handled with care based

on the known hazards of similar chemical compounds.

Hazard Summary
Hazard Description

Acute Oral Toxicity Harmful if swallowed.

Eye Irritation Causes serious eye irritation.

Skin Irritation May cause skin irritation.

Inhalation May cause respiratory tract irritation.

GHS Hazard Statements
H302: Harmful if swallowed.
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H319: Causes serious eye irritation.

GHS Precautionary Statements
P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P337+P313: If eye irritation persists: Get medical advice/attention.

P501: Dispose of contents/container to an approved waste disposal plant.

Experimental Protocols and Handling Procedures
Given the limited information on specific experimental uses in a research context, the following

protocols are based on general best practices for handling powdered dyes in a laboratory

setting.

Personal Protective Equipment (PPE) Workflow
The following diagram outlines the necessary personal protective equipment and the workflow

for its use when handling Mordant Orange 6.
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Preparation Donning Sequence Handling Doffing Sequence

Assess Risks Select Appropriate PPE
Based on SDS

1. Lab Coat 2. Nitrile Gloves 3. Safety Goggles 4. Respirator (if potential for dust) Handle Mordant Orange 6
in a Ventilated Area 1. Remove Gloves 2. Remove Lab Coat 3. Remove Goggles 4. Remove Respirator 5. Wash Hands Thoroughly
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Cleanup Procedure

Solid Spill Liquid Spill

Spill Occurs

Evacuate Immediate Area

Alert Supervisor and
Nearby Personnel

Don Appropriate PPE

Contain the Spill

Gently cover with
absorbent material

Cover with absorbent
material (e.g., vermiculite)

Carefully sweep into
a dustpan

Place in a Labeled
Hazardous Waste Container

Collect into a suitable
container

Decontaminate the Area

Wash Hands Thoroughly

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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